Hydrazine, 1-(3-methoxyphenyl)-1-methyl-
Overview
Description
Hydrazine, 1-(3-methoxyphenyl)-1-methyl-, also known as MEMZ, is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of monoamine oxidase B and has been shown to have potential therapeutic effects in the treatment of neurodegenerative diseases such as Parkinson's and Alzheimer's. In
Mechanism of Action
The mechanism of action of Hydrazine, 1-(3-methoxyphenyl)-1-methyl- involves the inhibition of monoamine oxidase B (MAO-B), an enzyme that catalyzes the breakdown of dopamine and other monoamine neurotransmitters. By inhibiting MAO-B, Hydrazine, 1-(3-methoxyphenyl)-1-methyl- increases the levels of these neurotransmitters in the brain, which can improve cognitive function and protect against neuronal damage. Hydrazine, 1-(3-methoxyphenyl)-1-methyl- has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of Hydrazine, 1-(3-methoxyphenyl)-1-methyl- are primarily related to its inhibition of MAO-B and its antioxidant properties. By increasing the levels of dopamine and other monoamine neurotransmitters in the brain, Hydrazine, 1-(3-methoxyphenyl)-1-methyl- can improve cognitive function and protect against neuronal damage. Hydrazine, 1-(3-methoxyphenyl)-1-methyl- has also been shown to reduce oxidative stress and inflammation, which may contribute to its anti-cancer properties.
Advantages and Limitations for Lab Experiments
One advantage of using Hydrazine, 1-(3-methoxyphenyl)-1-methyl- in lab experiments is its potent and selective inhibition of MAO-B. This allows researchers to study the effects of increased dopamine levels in the brain without interfering with other neurotransmitters. However, one limitation of using Hydrazine, 1-(3-methoxyphenyl)-1-methyl- is its potential toxicity, as it has been shown to cause liver damage in some animal models. Therefore, careful dosing and monitoring are necessary when using Hydrazine, 1-(3-methoxyphenyl)-1-methyl- in lab experiments.
Future Directions
There are several future directions for the study of Hydrazine, 1-(3-methoxyphenyl)-1-methyl-. One direction is to investigate its potential therapeutic effects in other neurodegenerative diseases such as Huntington's and multiple sclerosis. Another direction is to explore its anti-cancer properties in more detail, including its mechanism of action and potential use in combination with other cancer treatments. Additionally, further research is needed to optimize the synthesis method of Hydrazine, 1-(3-methoxyphenyl)-1-methyl- and to develop safer and more effective derivatives of the compound.
Scientific Research Applications
Hydrazine, 1-(3-methoxyphenyl)-1-methyl- has been extensively studied for its potential therapeutic effects in the treatment of neurodegenerative diseases. It has been shown to improve cognitive function, reduce oxidative stress, and protect against neuronal damage in animal models of Parkinson's and Alzheimer's. Hydrazine, 1-(3-methoxyphenyl)-1-methyl- has also been investigated for its anti-cancer properties, as it has been shown to inhibit the growth of various cancer cell lines.
properties
IUPAC Name |
1-(3-methoxyphenyl)-1-methylhydrazine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2O/c1-10(9)7-4-3-5-8(6-7)11-2/h3-6H,9H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PUZRMPRFVSJRDK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1=CC(=CC=C1)OC)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001288164 |
Source
|
| Record name | 1-(3-Methoxyphenyl)-1-methylhydrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001288164 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-Methoxyphenyl)-1-methylhydrazine | |
CAS RN |
90434-60-9 |
Source
|
| Record name | 1-(3-Methoxyphenyl)-1-methylhydrazine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=90434-60-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-(3-Methoxyphenyl)-1-methylhydrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001288164 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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